2-(4-Ethoxycarbonylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: ethyl 4-(5-hydroxypyridin-2-yl)benzoate
• InChI: InChI=1S/C14H13NO3/c1-2-18-14(17)11-5-3-10(4-6-11)13-8-7-12(16)9-15-13/h3-9,16H,2H2,1H3
• InChI Key: HFTSGMBQTDEWEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=NC=C(C=C2)O
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID00692707
• Molecular Weight: 243.26 g/mol
• CAS RN: 1261895-04-8

Description

2-(4-Ethoxycarbonylphenyl)-5-hydroxypyridine, or EC-5-HP, is a novel synthetic compound with a wide range of potential applications in research, ranging from drug discovery to biochemistry. EC-5-HP has been studied extensively in recent years, with a variety of research groups exploring its synthesis, mechanism of action, biochemical and physiological effects, as well as its potential applications in laboratory experiments. In

Scientific Research Applications

EC-5-HP has a wide range of potential applications in scientific research. Its ability to form complexes with metal ions makes it a useful tool in drug discovery, as it can be used to study the binding of metal ions to proteins and other biomolecules. Additionally, EC-5-HP has been used to study the catalytic activity of enzymes, as well as the binding of metal ions to DNA. EC-5-HP has also been used to study the catalytic activity of enzymes in organic synthesis.

Mechanism of Action

The mechanism of action of EC-5-HP is not yet fully understood. It is known, however, that EC-5-HP is able to form complexes with metal ions, which can then interact with proteins and other biomolecules. This interaction can result in the inhibition or activation of enzymes, as well as the binding of metal ions to DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of EC-5-HP are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as proteases, as well as to bind to metal ions in proteins and DNA. Additionally, EC-5-HP has been shown to modulate the activity of certain cellular pathways, such as those involved in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

EC-5-HP has several advantages for laboratory experiments. It is relatively easy to synthesize and is soluble in a variety of solvents, making it easy to work with. Additionally, EC-5-HP is stable and can be stored for long periods of time without significant degradation. However, EC-5-HP is relatively expensive and may be difficult to obtain in large quantities.

Future Directions

The potential future applications of EC-5-HP are numerous. One potential direction is the development of novel drugs based on its ability to form complexes with metal ions. Additionally, EC-5-HP could be used to study the binding of metal ions to proteins and other biomolecules, as well as to study the catalytic activity of enzymes in organic synthesis. Finally, EC-5-HP could be used to study the regulation of cellular pathways, such as those involved in cell proliferation and apoptosis.

Synthesis Methods

EC-5-HP is synthesized using a two-step procedure. The first step involves the reaction of 4-ethoxycarbonylphenol with pyridine-4-carboxylic acid in aqueous acetic acid, resulting in the formation of 4-ethoxycarbonylphenyl-4-pyridone. The second step involves the reaction of the 4-ethoxycarbonylphenyl-4-pyridone with sodium hydroxide to form EC-5-HP.